Cas no 868214-38-4 (5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 868214-38-4
• MF: C₁₆H₁₁ClN₂O₂S₂
• MW: 362.853739976883
• CID: 6434592
• PubChem ID: 16259543
• Update Time: 2025-06-09

5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole
• (5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• [3-(5-chlorofuran-2-yl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone
• F1792-0087
• AKOS001142369
• Z57805385
• 868214-38-4
• Methanone, [5-(5-chloro-2-furanyl)-4,5-dihydro-3-(2-thienyl)-1H-pyrazol-1-yl]-2-thienyl-

• Inchi： 1S/C16H11ClN2O2S2/c17-15-6-5-12(21-15)11-9-10(13-3-1-7-22-13)18-19(11)16(20)14-4-2-8-23-14/h1-8,11H,9H2
• InChI Key： NXQMCDKMHWMAFT-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C(Cl)O2)CC(C2SC=CC=2)=N1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 361.9950476g/mol
• Monoisotopic Mass: 361.9950476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 501.9±60.0 °C(Predicted)
• pka: -1.50±0.70(Predicted)

Additional information on 5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole

Introduction to Compound with CAS No. 868214-38-4 and Its Applications in Modern Chemical Biology

The compound 5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole, identified by its CAS number 868214-38-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its fusion of furan, thiophene, and pyrazole rings, has garnered attention due to its unique chemical properties and promising biological activities.

At the heart of this compound's appeal lies its multifaceted scaffold, which integrates several heterocyclic moieties known for their diverse biological interactions. The presence of a thiophene-2-carbonyl group at the 1-position introduces a reactive site that can participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. Additionally, the 5-chlorofuran-2-yl and thiophen-2-yl substituents contribute to the molecule's overall electronic and steric properties, influencing its reactivity and biological efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The pyrazole core, in particular, has emerged as a privileged scaffold in drug discovery due to its ability to modulate various biological pathways. Studies have demonstrated that pyrazole derivatives exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The compound in question builds upon these findings by incorporating additional heterocyclic rings that may enhance its binding affinity and selectivity towards target proteins.

The thiophene moiety is another key feature of this compound, renowned for its presence in numerous bioactive natural products and pharmaceuticals. Thiophenes are known for their stability and ability to engage in π-stacking interactions, which can be crucial for optimizing drug-receptor binding. Furthermore, the electron-withdrawing nature of the carbonyl group appended to the thiophene ring further modulates the electronic landscape of the molecule, potentially influencing its bioactivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Molecular modeling studies suggest that this compound may interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary docking simulations have indicated potential binding interactions with kinases and other signaling proteins, suggesting its utility as a lead compound in the development of targeted therapies.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The introduction of multiple heterocyclic rings necessitates careful consideration of reaction conditions and protecting group strategies to ensure high yields and purity. Researchers have employed various synthetic routes, including cyclization reactions and cross-coupling techniques, to construct the desired framework. These synthetic methodologies not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that continue to drive innovation in drug discovery.

Beyond its synthetic significance, this compound holds promise for therapeutic applications. The combination of furan, thiophene, and pyrazole moieties creates a unique pharmacophore that may exhibit novel mechanisms of action. Preclinical studies are underway to evaluate its efficacy against various disease models, with particular interest in its potential as an anti-cancer agent. The ability of this compound to modulate key signaling pathways could lead to the development of next-generation therapeutics capable of overcoming existing treatment resistance mechanisms.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules form the backbone of numerous FDA-approved drugs due to their diverse biological activities and favorable pharmacokinetic properties. The compound under discussion exemplifies how structural diversity can be leveraged to discover new therapeutic entities. By integrating multiple heterocyclic units into a single scaffold, researchers can fine-tune the molecule's properties to achieve optimal biological activity.

In conclusion, the compound 5-(5-chlorofuran-2-yl)-3-(thiophen-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazole (CAS No. 868214-38-4) represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play a crucial role in the development of innovative therapies aimed at addressing unmet medical needs.